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Compound of Interest

Compound Name: L-745870 trihydrochloride

Cat. No.: B570682 Get Quote

Essential Safety and Handling Guide for L-
745,870 Trihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and

disposal of L-745,870 trihydrochloride. The following procedural guidance is designed to

ensure the safe and effective use of this potent and selective D₄ dopamine receptor antagonist

in a laboratory setting.

I. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure to L-745,870 trihydrochloride.

The following table summarizes the recommended PPE for various tasks.
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Task Eye Protection Hand Protection
Respiratory

Protection
Body Protection

Handling Solid

Compound

(Weighing,

Aliquoting)

Safety glasses

with side shields

or chemical

splash goggles

Double-gloving

with nitrile gloves

(minimum 4 mil

thickness)

NIOSH-approved

half-mask or full-

face respirator

with organic

vapor (OV)

cartridges and

P100 particulate

filters

Lab coat, long

pants, and

closed-toe shoes

Preparing

Solutions

Chemical splash

goggles or a full-

face shield

Double-gloving

with nitrile gloves

(minimum 4 mil

thickness)

NIOSH-approved

half-mask or full-

face respirator

with organic

vapor (OV)

cartridges

Chemical-

resistant apron

over a lab coat,

long pants, and

closed-toe shoes

General

Laboratory

Operations

Safety glasses

with side shields

Single pair of

nitrile gloves

Not generally

required if

solutions are

handled in a

fume hood

Lab coat, long

pants, and

closed-toe shoes

Spill Cleanup

Chemical splash

goggles and a

full-face shield

Heavy-duty nitrile

or butyl rubber

gloves

NIOSH-approved

half-mask or full-

face respirator

with organic

vapor (OV)

cartridges and

P100 particulate

filters

Chemical-

resistant suit or

coveralls

Note: Always inspect gloves for any signs of degradation or punctures before use. Change

gloves immediately if they become contaminated.
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II. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for the safe handling of L-745,870

trihydrochloride. All procedures involving the solid compound or concentrated solutions should

be performed in a certified chemical fume hood.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage.

Don a lab coat, safety glasses, and nitrile gloves before opening the package inside a

chemical fume hood.

Verify that the container is sealed and the label matches the order information.

2. Weighing the Solid Compound:

Place a balance inside the chemical fume hood.

Use anti-static weigh paper or a disposable weigh boat.

Carefully open the container and use a clean, dedicated spatula to transfer the desired

amount of powder.

Avoid creating dust. If any dust is generated, gently wipe the area with a damp cloth or paper

towel, and dispose of it as contaminated waste.

Securely close the main container immediately after weighing.

3. Preparing Stock Solutions:

Slowly add the solvent to the weighed solid to avoid splashing.

If sonication is required for dissolution, ensure the vial is securely capped.

Once dissolved, cap the solution container and vortex to ensure homogeneity.
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4. Storage:

Store the solid compound and stock solutions according to the manufacturer's

recommendations, typically at -20°C or -80°C in a tightly sealed container.[1][2]

5. General Handling of Solutions:

Always handle solutions within a chemical fume hood.

Use calibrated pipettes with disposable tips for transferring solutions.

Avoid skin and eye contact.

III. Emergency Procedures: Spill Cleanup
In the event of a spill, remain calm and follow these procedures. A spill kit containing the

necessary materials should be readily accessible in the laboratory.

A. Solid Spill (less than 1 gram):

Evacuate and Secure: Alert others in the immediate area and restrict access.

Don PPE: Wear a respirator, chemical splash goggles, a face shield, a chemical-resistant

suit or coveralls, and heavy-duty nitrile or butyl rubber gloves.

Contain the Spill: Gently cover the spill with absorbent pads to prevent the powder from

becoming airborne.

Clean Up: Carefully scoop the spilled material and absorbent pads into a sealable plastic

bag or container.

Decontaminate: Wipe the spill area with a damp cloth or paper towel. Place the cleaning

materials into the waste bag.

Dispose: Seal the bag and label it as "Contaminated Waste: L-745,870 trihydrochloride."

Dispose of it according to your institution's chemical waste guidelines.

B. Liquid Spill (solution):
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Evacuate and Secure: Alert others and restrict access to the spill area.

Don PPE: Wear a respirator, chemical splash goggles, a face shield, a chemical-resistant

suit or coveralls, and heavy-duty nitrile or butyl rubber gloves.

Contain the Spill: Create a dike around the spill using absorbent material from the spill kit.

Absorb the Liquid: Cover the spill with absorbent pads or other suitable absorbent material,

working from the outside in.

Clean Up: Use tongs or a scoop to collect the absorbent material and place it in a sealable

plastic bag or container.

Decontaminate: Wipe the spill area with a detergent solution, followed by water. Dispose of

all cleaning materials in the waste bag.

Dispose: Seal and label the waste bag for disposal through your institution's chemical waste

program.

IV. Disposal Plan
While L-745,870 trihydrochloride is not classified as a hazardous substance according to EC

Directives 67/548/EEC, 1999/45/EC, or 1272/2008, it is prudent to handle its disposal with care

due to its biological activity.[3] Always follow your institution's and local regulations for chemical

waste disposal.

1. Unused Solid Compound and Concentrated Solutions:

These should be collected in a designated, sealed, and clearly labeled waste container.

Arrange for collection by a specialized chemical waste disposal company.[3]

2. Contaminated Materials (PPE, weigh boats, pipette tips, etc.):

Collect all contaminated disposable materials in a dedicated, sealed waste bag.

Label the bag as "Contaminated Waste" and include the chemical name.
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Dispose of the bag through your institution's chemical or laboratory waste stream.

3. Empty Containers:

The original container should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

After rinsing, deface or remove the label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory glass or plastic.

V. Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling L-745,870 trihydrochloride

safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

2. escopharma.com [escopharma.com]

3. sfasu.edu [sfasu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling L-745870
trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570682#personal-protective-equipment-for-handling-
l-745870-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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